Cas no 923144-95-0 (5-Hydroxy-7,7-dimethyl-5,6,7,8-tetrahydroquinolin-2(1H)-one)

• Product Name: 5-Hydroxy-7,7-dimethyl-5,6,7,8-tetrahydroquinolin-2(1H)-one
• CAS No: 923144-95-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5733116
• PubChem ID: 44891520
• Update Time: 2025-06-08

5-Hydroxy-7,7-dimethyl-5,6,7,8-tetrahydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• AKOS005208326
• 923144-95-0
• F2124-0301
• 5-Hydroxy-7,7-dimethyl-5,6,7,8-tetrahydroquinolin-2(1H)-one
• 5-hydroxy-7,7-dimethyl-1,5,6,8-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-5-hydroxy-7,7-dimethyl-

• Inchi： 1S/C11H15NO2/c1-11(2)5-8-7(9(13)6-11)3-4-10(14)12-8/h3-4,9,13H,5-6H2,1-2H3,(H,12,14)
• InChI Key： YWZOUYALDBARIO-UHFFFAOYSA-N
• SMILES： OC1C2C=CC(NC=2CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 447.7±45.0 °C(Predicted)
• pka: 12.66±0.60(Predicted)